2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(2-hydroxy-2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C18H21NO4S/c1-18(2)9-12-5-3-6-14(17(12)23-18)22-11-16(21)19-10-13(20)15-7-4-8-24-15/h3-8,13,20H,9-11H2,1-2H3,(H,19,21)
• InChI Key: JWFSGIGPKRRXBL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC(C3=CC=CS3)O)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol
• CAS No.: 1351652-55-5

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H21NO4S and its molecular weight is 347.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds structurally related to "2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide" have been synthesized and characterized, highlighting their potential in material science and chemical synthesis. For instance, the synthesis, crystal structure, and biological activity of a similar compound were investigated, emphasizing its moderate herbicidal and fungicidal activities, showcasing the compound's application in agricultural sciences and pest management (Hu Jingqian et al., 2016).

Antitumor Evaluation

Novel synthesis and antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from similar acetamide structures were studied, showing significant inhibitory effects on various human cancer cell lines. This underscores the compound's relevance in medicinal chemistry and oncology research, highlighting its potential in developing new anticancer therapies (Shams et al., 2010).

Chemical Reactions and Mechanisms

Research into the chemical reactions and mechanisms involving similar acetamide compounds has been conducted, providing insights into synthetic pathways and the creation of structurally diverse libraries. Such studies contribute to the broader understanding of chemical reactivity and the development of novel synthetic methods in organic chemistry (Roman, 2013).